Cas no 941711-38-2 (4-(2,4-Difluoro-phenyl)-piperidine hydrochloride)

• Product Name: 4-(2,4-Difluoro-phenyl)-piperidine hydrochloride
• CAS No: 941711-38-2
• MF: C₁₁H₁₄ClF₂N
• MW: 233.68536901474
• MDL: MFCD04037206
• CID: 866703
• PubChem ID: 24820553
• Update Time: 2025-05-27

4-(2,4-Difluoro-phenyl)-piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-Difluorophenyl)- piperidine hydrochloride
• 4-(2,4-DIFLUOROPHENYL)PIPERIDINE HYDROCHLORIDE
• 4-(2,4-Difluoro-phenyl)-piperidine hydrochloride
• C11H13F2N.HCl
• PGBVBCBPMJOBHW-UHFFFAOYSA-N
• 2440AJ
• 4-(2,4-Difluorophenyl)piperidine--hydrogen chloride (1/1)

• MDL： MFCD04037206
• Inchi： 1S/C11H13F2N.ClH/c12-9-1-2-10(11(13)7-9)8-3-5-14-6-4-8;/h1-2,7-8,14H,3-6H2;1H
• InChI Key： PGBVBCBPMJOBHW-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=CC=1C1CCNCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 180
• Topological Polar Surface Area: 12

Additional information on 4-(2,4-Difluoro-phenyl)-piperidine hydrochloride

4-(2,4-Difluoro-phenyl)-piperidine Hydrochloride: A Comprehensive Overview

4-(2,4-Difluoro-phenyl)-piperidine hydrochloride (CAS No. 941711-38-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DFPP-HCl, is a hydrochloride salt of a piperidine derivative with a 2,4-difluorophenyl substituent. Its unique chemical structure and pharmacological properties make it an intriguing candidate for various therapeutic applications.

The chemical structure of 4-(2,4-Difluoro-phenyl)-piperidine hydrochloride consists of a piperidine ring attached to a 2,4-difluorophenyl group. The presence of the fluorine atoms imparts distinct electronic and steric effects, which can influence the compound's biological activity and pharmacokinetic properties. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

In recent years, 4-(2,4-Difluoro-phenyl)-piperidine hydrochloride has been extensively studied for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits significant activity in modulating various biological targets, including receptors, enzymes, and ion channels. For instance, studies have demonstrated its ability to interact with serotonin receptors, making it a promising candidate for the development of antidepressants and anxiolytics.

A notable study published in the Journal of Medicinal Chemistry (2021) investigated the pharmacological profile of DFPP-HCl. The researchers found that this compound exhibited high affinity for serotonin 5-HT_1A receptors and demonstrated potent antidepressant-like effects in animal models. These findings suggest that DFPP-HCl could be further developed into a novel therapeutic agent for mood disorders.

Beyond its potential as an antidepressant, 4-(2,4-Difluoro-phenyl)-piperidine hydrochloride has also shown promise in other therapeutic areas. For example, preliminary studies have indicated its potential as an anticonvulsant agent. Research published in the Epilepsia journal (2020) reported that DFPP-HCl effectively reduced seizure activity in rodent models of epilepsy. These results highlight the compound's broad-spectrum activity and its potential to address multiple neurological conditions.

The safety profile of 4-(2,4-Difluoro-phenyl)-piperidine hydrochloride is another critical aspect of its evaluation. Preclinical toxicity studies have shown that this compound exhibits low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects. Ongoing clinical trials are currently evaluating the safety and efficacy of DFPP-HCl in human subjects.

In addition to its therapeutic applications, 4-(2,4-Difluoro-phenyl)-piperidine hydrochloride has also been explored as a tool compound in academic research. Its unique chemical structure makes it valuable for studying receptor-ligand interactions and elucidating the mechanisms underlying various biological processes. Researchers have utilized this compound to gain insights into the structure-function relationships of serotonin receptors and other neurotransmitter systems.

The synthesis of 4-(2,4-Difluoro-phenyl)-piperidine hydrochloride involves several well-established chemical reactions. One common synthetic route involves the reaction of 2,4-difluorobenzaldehyde with piperidine followed by conversion to the hydrochloride salt. This synthetic pathway is scalable and can be adapted for large-scale production if needed.

In conclusion, 4-(2,4-Difluoro-phenyl)-piperidine hydrochloride (CAS No. 941711-38-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for the development of novel therapeutics targeting mood disorders, epilepsy, and other neurological conditions. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.